Cas no 2172163-02-7 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid
• CAS No: 2172163-02-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6276484
• PubChem ID: 165959084
• Update Time: 2025-06-08

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid
• 2172163-02-7
• EN300-1525820
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}piperidine-3-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-14-6-8-19(16-30)27(32)33)15-18-7-5-13-25(18)29-28(34)35-17-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-4,9-12,18-19,24-25H,5-8,13-17H2,(H,29,34)(H,32,33)
• InChI Key： YOYUZYLAGHKRCI-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid

Introduction to 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid (CAS No. 2172163-02-7)

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid, identified by its CAS number 2172163-02-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, a cyclopentylacetyl side chain, and a fluorinated methoxycarbonyl group. The presence of these functional moieties not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid makes it a promising candidate for further investigation in various therapeutic areas. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. The fluorine atom in the fluorinated methoxycarbonyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the piperidine ring is frequently incorporated into bioactive molecules due to its ability to modulate receptor interactions and improve pharmacokinetic profiles.

In the context of modern drug development, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid has been explored for its potential role in addressing various neurological and inflammatory disorders. Studies have suggested that the compound may interact with specific neurotransmitter receptors, making it a candidate for the development of novel therapeutics targeting conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain syndromes. Furthermore, the cyclopentylacetyl moiety has been shown to enhance the solubility and bioavailability of pharmaceutical agents, which could be particularly beneficial in formulations designed for oral administration.

The synthesis of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the introduction of various functional groups while maintaining high regioselectivity and yield. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the complex framework of this molecule. These methods not only improve the efficiency of the synthetic process but also allow for greater control over the stereochemistry of the final product, which is crucial for achieving optimal biological activity.

Recent research has also highlighted the importance of understanding the metabolic pathways involved in the biotransformation of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid. By elucidating these pathways, scientists can identify potential metabolites that may affect the compound's efficacy or safety profile. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing these metabolites and gaining insights into their formation mechanisms. This information is vital for optimizing drug candidates during preclinical development and ensuring that they are suitable for further clinical investigation.

The potential applications of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for developing novel materials with applications in biotechnology and nanomedicine. For instance, derivatives of this compound have been investigated as ligands for targeted drug delivery systems, where they can selectively bind to specific cellular receptors or extracellular matrices. This capability could enhance the therapeutic efficacy of existing drugs while minimizing off-target effects.

In conclusion, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid (CAS No. 2172163-02-7) represents a significant advancement in the field of medicinal chemistry. Its complex structure, combined with its potential biological activities, makes it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.